Cas no 2109684-51-5 (3-Oxetanol, 3-[1-(aminomethyl)propyl]-)

• Product Name: 3-Oxetanol, 3-[1-(aminomethyl)propyl]-
• CAS No: 2109684-51-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5276452
• Update Time: 2025-10-31

3-Oxetanol, 3-[1-(aminomethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-[1-(aminomethyl)propyl]-

• Inchi： 1S/C7H15NO2/c1-2-6(3-8)7(9)4-10-5-7/h6,9H,2-5,8H2,1H3
• InChI Key： FONAGKRRZSNLQZ-UHFFFAOYSA-N
• SMILES： O1CC(C(CN)CC)(O)C1

Additional information on 3-Oxetanol, 3-[1-(aminomethyl)propyl]-

Comprehensive Overview of 3-Oxetanol, 3-[1-(aminomethyl)propyl]- (CAS No. 2109684-51-5)

3-Oxetanol, 3-[1-(aminomethyl)propyl]- (CAS No. 2109684-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features an oxetane ring, a four-membered oxygen-containing heterocycle, which is increasingly recognized for its role in enhancing the metabolic stability and bioavailability of drug candidates. This article delves into the molecular characteristics, applications, and recent advancements related to this compound, addressing common queries and industry trends.

The oxetane moiety in 3-Oxetanol, 3-[1-(aminomethyl)propyl]- is a key structural element that contributes to its versatility. Researchers have identified oxetanes as valuable building blocks in medicinal chemistry, particularly in the design of small-molecule therapeutics. The incorporation of oxetanes can improve drug-like properties, such as solubility and permeability, making them a hotspot in drug discovery pipelines. Recent studies highlight the compound's potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with the growing demand for precision medicine.

One of the most searched questions in the field is: "How does the oxetane ring improve drug stability?" The answer lies in the ring's ability to reduce metabolic degradation. The 3-Oxetanol derivative exhibits enhanced resistance to oxidative enzymes, a feature highly sought after in the development of long-acting pharmaceuticals. This property is particularly relevant in the context of sustained-release formulations, a trending topic in pharmaceutical forums and AI-driven research platforms.

Another area of interest is the compound's role in bioconjugation. The aminomethylpropyl side chain in 3-Oxetanol, 3-[1-(aminomethyl)propyl]- provides a reactive handle for attaching biomolecules, enabling applications in proteomics and diagnostic assays. This aligns with the surge in searches for "click chemistry in drug development" and "biocompatible linkers," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2109684-51-5 is often discussed in the context of green chemistry. Researchers are exploring eco-friendly routes to synthesize such oxetane derivatives, addressing the global push for sustainable chemical processes. This resonates with the increasing number of queries about "solvent-free synthesis" and "catalytic oxidation methods," underscoring the compound's alignment with environmental trends.

In summary, 3-Oxetanol, 3-[1-(aminomethyl)propyl]- represents a promising scaffold in modern chemistry and drug design. Its structural features, combined with its applicability in bioconjugation and sustainable synthesis, make it a compound of high interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing current challenges in therapeutic development and material science.